![molecular formula C10H14F3N3O3 B6190551 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid CAS No. 2648945-09-7](/img/new.no-structure.jpg)
1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid
Description
Properties
CAS No. |
2648945-09-7 |
|---|---|
Molecular Formula |
C10H14F3N3O3 |
Molecular Weight |
281.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid involves several steps. One common method includes the reaction of 2-chloropyrimidine with isopropyl alcohol in the presence of a base to form 2-(propan-2-yloxy)pyrimidine. This intermediate is then reacted with formaldehyde and ammonia to yield 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine. Finally, the compound is treated with trifluoroacetic acid to obtain the desired product.
Chemical Reactions Analysis
1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Scientific Research Applications
1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid has several scientific research applications, including:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation.
Comparison with Similar Compounds
1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine, trifluoroacetic acid can be compared with other similar compounds, such as:
2-(propan-2-yloxy)pyrimidine: This compound is an intermediate in the synthesis of the target compound and shares a similar pyrimidine ring structure.
1-[2-(propan-2-yloxy)pyrimidin-5-yl]methanamine: This compound is the precursor to the target compound before the addition of trifluoroacetic acid.
The uniqueness of this compound lies in its trifluoroacetic acid moiety, which imparts distinct chemical and biological properties to the compound .
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